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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332

An In-depth Technical Guide to the Safety and Hazards of 5-Bromo-2-fluorobenzaldehyde

This guide provides comprehensive safety, hazard, and handling information for 5-Bromo-2-
fluorobenzaldehyde (CAS No: 93777-26-5), intended for researchers, scientists, and
professionals in drug development and chemical synthesis. The document summarizes key
data from safety data sheets and chemical databases to ensure safe laboratory practices.

Chemical and Physical Properties

5-Bromo-2-fluorobenzaldehyde is an aromatic compound utilized as a building block in
organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Its
physical and chemical properties are essential for understanding its behavior and for safe
handling.
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Property Value Citation(s)
Molecular Formula C7H4BrFO [1112][3]
Molecular Weight 203.01 g/mol [11[2][3]
White or colorless to light
Appearance yellow powder, lump, or clear [11[4115]
liquid.
] ] 23 °C to 62 °C (range varies
Melting Point [1][5][6]
by source)
Boiling Point 230 °C (literature value) [L1[31[41[5]
) 1.71 g/mL at 25 °C (literature
Density [1][3][6]
value)
_ 109.4 °C / 228.9 °F (closed
Flash Point [5]

cup)

Water Solubility

Insoluble

[5117]

Storage Temperature

2-8°C

[11(3]5][6]

Refractive Index

n20/D 1.57 (literature value)

[3]41(6]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5-Bromo-2-fluorobenzaldehyde is classified as a hazardous substance. The primary

hazards are related to irritation.[2][8]

Hazard Class Category GHS Code
Skin Corrosion/Irritation 2 H315
Serious Eye Damage/Eye
o Y i H319
Irritation
Specific Target Organ Toxicit
p_ g g Y H335
(Single Exposure)
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Signal Word: Warning[2][5][8]

Hazard Pictogram:

» Exclamation Mark

Hazard Statements (H-Statements):

e H315: Causes skin irritation.[2][5][8][9]

e H319: Causes serious eye irritation.[2][5][8][9]

o H335: May cause respiratory irritation.[2][5][8][9]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is
provided in the safety data sheets, including:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][6][8][9]

e P264: Wash skin thoroughly after handling.[6][8][9]

e P271: Use only outdoors or in a well-ventilated area.[5][6][8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][8][9]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[7][8]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7][8][9]

e P405: Store locked up.[5][8][9]

e P501: Dispose of contents/container to an approved waste disposal plant.[7][8][10]
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GHS Hazard Communication Workflow

Experimental Protocols & Toxicological Information

Detailed toxicological studies for 5-Bromo-2-fluorobenzaldehyde are not extensively
published.[7] The hazard classifications are primarily based on aggregated data from
notifications submitted by companies to regulatory bodies like the European Chemicals Agency
(ECHA).[2]

Summary of Toxicological Effects:

o Acute Toxicity: No acute toxicity data is available.[10]
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o Skin Irritation: Classified as a skin irritant (Category 2). Contact may cause inflammation,
itching, scaling, or reddening.[8][11]

o Eye Irritation: Classified as a serious eye irritant (Category 2). Contact can lead to redness,
pain, and watering.[8][11]

o Respiratory Irritation: May cause respiratory tract irritation (STOT SE, Category 3).[2][8]
Inhalation of vapors or dust should be avoided.[11]

» Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available to classify the
substance for these long-term effects.[10][12]

Due to the absence of specific experimental studies in the provided results, detailed
methodologies for toxicological assessments cannot be cited.

Safe Handling and Exposure Controls

Proper handling procedures are critical to minimize risk. This involves a combination of
engineering controls, personal protective equipment, and safe work practices.

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[51[7]
o Eyewash stations and safety showers must be readily accessible near the workstation.[7]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or
OSHA 29 CFR 1910.133 standards.[7]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[7]

o Respiratory Protection: For operations that may generate dust or aerosols, use a
NIOSH/MSHA-approved respirator (such as a type N95 dust mask).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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